(1R,2S)-2-(3-phenylprop-1-yn-1-yl)cyclopentan-1-ol

• IUPAC Name: (1R,2S)-2-(3-phenylprop-1-ynyl)cyclopentan-1-ol
• InChI: InChI=1S/C14H16O/c15-14-11-5-10-13(14)9-4-8-12-6-2-1-3-7-12/h1-3,6-7,13-15H,5,8,10-11H2/t13-,14-/m1/s1
• InChI Key: OOFHPOKWICTVBG-ZIAGYGMSSA-N
• Canonical SMILES: C1CC(C(C1)O)C#CCC2=CC=CC=C2
• Isomeric SMILES: C1C[C@H]([C@@H](C1)O)C#CCC2=CC=CC=C2
• Molecular Formula: C14H16O
• Molecular Weight: 200.28 g/mol

Description

(1R,2S)-2-(3-phenylprop-1-yn-1-yl)cyclopentan-1-ol, more commonly known as PPCP, is an important compound with a wide range of applications. It is a cyclopentanol derivative, which is a type of cyclic alcohol, and has been used in a variety of industrial and scientific applications. PPCP is a versatile compound, and its unique properties make it an ideal choice for a variety of applications.

Scientific Research Applications

Sodium Channel Blockers and Pain Management

A study by Ok et al. (2006) synthesized novel cyclopentane-based 3-phenyl-1-hydroxypropyl compounds, evaluating their inhibitory activity against the peripheral nerve sodium channel Na(V)1.7. These compounds, including variations closely related to “(1R,2S)-2-(3-phenylprop-1-yn-1-yl)cyclopentan-1-ol,” demonstrated efficacy in rat models of inflammatory and neuropathic pain, suggesting potential applications in pain management (Ok et al., 2006).

Synthetic Chemistry and Catalysis

Research by Feuerstein et al. (2004) and others has focused on the synthesis and applications of cyclopentane derivatives in catalysis. For instance, coupling reactions of aryl bromides with 1-alkynols catalyzed by a tetraphosphine/palladium catalyst have been studied, showing the efficiency of these compounds in organic synthesis processes (Feuerstein et al., 2004). Such research underscores the versatility of cyclopentane derivatives in chemical synthesis, potentially leading to the development of new pharmaceuticals and materials.

Medicinal Chemistry and Drug Design

The cyclopentane core, a structural motif closely related to “(1R,2S)-2-(3-phenylprop-1-yn-1-yl)cyclopentan-1-ol,” has been explored for its utility in drug design. Ballatore et al. (2011) demonstrated that cyclopentane-1,3-diones could serve as effective isosteres for carboxylic acid functional groups in the development of thromboxane A2 receptor antagonists. This research highlights the potential of cyclopentane derivatives in creating novel therapeutic agents with improved pharmacokinetic properties (Ballatore et al., 2011).